6-Chloro-2-(2,4-dichlorophenyl)hexanoic acid

• Molecular Formula: C12H13Cl3O2
• Molecular Weight: 295.6 g/mol
• IUPAC Name: 6-chloro-2-(2,4-dichlorophenyl)hexanoic acid
• InChI: InChI=1S/C12H13Cl3O2/c13-6-2-1-3-10(12(16)17)9-5-4-8(14)7-11(9)15/h4-5,7,10H,1-3,6H2,(H,16,17)
• InChI Key: CONDHNUUOZRZPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CCCCCl)C(=O)O

Description

6-Chloro-2-(2,4-dichlorophenyl)hexanoic acid is a useful research compound. Its molecular formula is C12H13Cl3O2 and its molecular weight is 295.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step AF (1): 2-(2,4-Dichlorophenyl)acetic acid (2.5 g, 12.19 mmol) was deprotonated with NaHMDS (1.0 M in THF, 24.0 mL, 24.4 mmol) and reacted with 1-chloro-4-iodobutane (1.49 mL, 12.2 mmol) using a procedure analogous to Step AC (1) to afford, after purification by silica gel column chromatography, 6-chloro-2-(2,4-dichlorophenyl)hexanoic acid (2.17 g, 7.34 mmol, 60% yield) as a colorless oil. LC-MS (M−H)− 295.1.